5-Chloro-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 3-chloro-5-[3-(methylcarbamoyl)phenyl]benzoic acid
• InChI: InChI=1S/C15H12ClNO3/c1-17-14(18)10-4-2-3-9(5-10)11-6-12(15(19)20)8-13(16)7-11/h2-8H,1H3,(H,17,18)(H,19,20)
• InChI Key: BFSHMLDFZNIXQE-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=CC(=C1)C2=CC(=CC(=C2)Cl)C(=O)O
• Molecular Formula: C15H12ClNO3
• DSSTOX Substance ID: DTXSID10690658
• Molecular Weight: 289.71 g/mol
• CAS RN: 1261928-68-0

Description

5-Chloro-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95%, also known as 5-chloro-3-methoxybenzoic acid, is a white crystalline solid that is used in various applications in the chemical and pharmaceutical industries. It is a versatile compound that can be used as a reagent for the synthesis of various compounds, as a starting material for the synthesis of various drugs, and as a catalyst for various reactions. In addition, it has a wide range of applications in the biochemical and physiological fields. In

Mechanism of Action

The mechanism of action of 5-chloro-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95%, is not fully understood. However, it is believed that the compound can act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the synthesis of prostaglandins, which are involved in inflammation and pain. By inhibiting the activity of COX-2, the compound can reduce inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-chloro-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95%, are not fully understood. However, it is believed that the compound can act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). By inhibiting the activity of COX-2, the compound can reduce inflammation and pain. In addition, the compound has been shown to have anti-tumor activity in animal models.

Advantages and Limitations for Lab Experiments

The major advantage of using 5-chloro-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95%, in laboratory experiments is that it is a versatile compound that can be used in a variety of applications. It can be used as a reagent for the synthesis of various compounds, as a starting material for the synthesis of various drugs, and as a catalyst for various reactions. In addition, it has a wide range of applications in the biochemical and physiological fields.
The major limitation of using 5-chloro-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95%, in laboratory experiments is that it is a relatively unstable compound. The compound is sensitive to light, moisture, and heat, and can decompose if exposed to these conditions. In addition, the compound can react with other compounds and form products that are not desired.

Future Directions

The future directions of 5-chloro-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95%, are numerous. The compound can be used in the synthesis of various compounds and drugs, and can be used as a catalyst for various reactions. In addition, further research is needed to explore its potential as an inhibitor of the enzyme cyclooxygenase-2 (COX-2) and its potential as an anti-tumor agent. Furthermore, research is needed to explore the biochemical and physiological effects of the compound and to develop methods to improve its stability. Finally, research is needed to explore the potential of the compound as a drug delivery system.

Synthesis Methods

5-Chloro-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95%, can be synthesized from 3-methoxybenzoic acid and N-methylaminocarbonyl chloride. The reaction is carried out in a mixture of acetic acid and water at a temperature of 100°C. The reaction is catalyzed by p-toluenesulfonic acid and proceeds in two steps. In the first step, the N-methylaminocarbonyl chloride reacts with 3-methoxybenzoic acid to form the desired product. In the second step, the product is isolated by precipitation with aqueous sodium chloride.

Scientific Research Applications

5-Chloro-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95%, has a wide range of applications in scientific research. It has been used as a reagent for the synthesis of various compounds, such as 1,4-dihydropyridines, 1-alkyl-4-aryl-1H-pyrazoles, and 1-alkyl-3-aryl-1H-pyrazoles. It has also been used as a catalyst for various reactions, such as the synthesis of 1,4-dihydropyridines, the synthesis of 1,4-di-tert-butyl-1H-pyrazoles, the synthesis of 1-alkyl-4-aryl-1H-pyrazoles, and the synthesis of 1-alkyl-3-aryl-1H-pyrazoles. In addition, it has been used in the synthesis of various drugs, such as the anti-cancer drug 5-fluorouracil and the anti-inflammatory drug celecoxib.